Cas no 52430-83-8 (3-methylcyclopentan-1-amine)

3-methylcyclopentan-1-amine structure
3-methylcyclopentan-1-amine structure
Product Name:3-methylcyclopentan-1-amine
CAS No:52430-83-8
MF:C6H13N
MW:99.1741216182709
MDL:MFCD19203566
CID:359635
PubChem ID:14949721
Update Time:2025-04-19

3-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methylcyclopentan-1-amine
    • 3-methylcyclopentylamine
    • Cyclopentanamine, 3-methyl-
    • 3-Methyl-cyclopentylamine
    • EN300-148130
    • LGSSDLSVHUCRFI-UHFFFAOYSA-N
    • MFCD19203566
    • 52430-83-8
    • FT-0737806
    • SY156765
    • DTXSID90565931
    • AKOS006337445
    • l-amino-3-methylcyclopentane
    • 3-Methylcyclopentanamine
    • MDL: MFCD19203566
    • Inchi: 1S/C6H13N/c1-5-2-3-6(7)4-5/h5-6H,2-4,7H2,1H3
    • InChI Key: LGSSDLSVHUCRFI-UHFFFAOYSA-N
    • SMILES: NC1CCC(C)C1

Computed Properties

  • Exact Mass: 99.10489
  • Monoisotopic Mass: 99.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 61.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-methylcyclopentan-1-amine Pricemore >>

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